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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Carbocysteine lysine salt, a mucolytic agent also known for its
antioxidant and anti-inflammatory properties.[1][2][3] Adherence to these procedures is critical
for minimizing risk and ensuring compliant disposal.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Carbocysteine lysine salt, a multi-layered approach to protection is essential,
combining appropriate personal protective equipment with effective engineering controls.[4]

Engineering Controls:

e Ventilation: Work should be conducted in a well-ventilated area.[4][5][6] The use of local
exhaust or dust extraction systems is recommended to minimize inhalation exposure.[4][7]

o Safety Stations: Emergency eye wash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[4][7][8]

Personal Protective Equipment: A comprehensive PPE regimen is mandatory to prevent
contact with skin, eyes, and the respiratory system.
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PPE Category Item Standard/Specification

) Conforming to EN 166 (EU) or
Chemical safety goggles or

Eye and Face Protection OSHA 29 CFR 1910.133 (US)
glasses 5]

) ] Chemical-impermeable gloves ]
Skin Protection Inspected prior to use[6]
(e.g., Butyl rubber, PVA)

Protective clothing (e.g., lab )
) To prevent skin contact[4][5]
coat, disposable gown)

Use if exposure limits are
. _ Dust mask or a full-face _
Respiratory Protection exceeded or dust is

respirator
generated[5][8]

Operational and Disposal Plans: A Step-by-Step
Guide

Handling and Storage Protocol:

» Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is correctly worn.

e Handling:

[¢]

Avoid the formation of dust and aerosols.[5][6]

Do not breathe dust, mist, or vapors.[4][5][6]

o

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

o

smoking, and upon leaving the work area.[4][7]

Contaminated work clothing should not be allowed out of the workplace and should be

o

laundered separately.[4][7]

o Storage:
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o Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][5][7]

o Keep away from heat, sparks, open flames, and other sources of ignition.[4][7]

o Store away from incompatible materials such as strong acids, strong bases, and oxidizing
agents.[4]

Accidental Release Measures:

o Immediate Action: Evacuate unnecessary personnel from the area.[4][7] Remove all sources
of ignition.[4][5][6]

e Containment and Cleanup:

o For spills, wear appropriate PPE, including respiratory protection.[5][7]

o Sweep or shovel the spilled material into a suitable, closed container for disposal.[4][7]
Minimize dust generation during this process.[4][7]

o Ventilate the area of the spill.[4][7]

o Environmental Precautions: Prevent the substance from entering sewers and public waters.

[41[7]
Disposal Plan:

The disposal of Carbocysteine lysine salt and its containers must be carried out in strict
accordance with all federal, state, and local environmental regulations.[7][9]

o Waste Assessment: Determine if the waste is contaminated. Uncontaminated material may
have different disposal routes.

o Containerization: Place the waste material in a clearly labeled, sealed container.[9]

» Disposal:

o Dispose of the waste at a licensed hazardous waste treatment, storage, or disposal facility.
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o Do not dispose of it down the drain or with regular trash unless explicitly permitted by local

regulations.

o Empty containers should be treated as if they still contain the product and disposed of in

the same manner.[9]

Workflow for Handling and Disposal of
Carbocysteine Lysine Salt

Preparation

Don Appropriate PPE Ensure Engineering Controls
(Goggles, Gloves, Lab Coat) (Ventilation, Fume Hood)
Handling

Weigh/Handle Compound ¢

(Avoid Dust Generation)

'

Use in Experiment

Post-Handling & [Decontamination Disposal
. Segregate Waste
Decontaminate Work Area (Solid, Liquid, Sharps)
Remove PPE Correctly Label Waste Container

l '

Dispose via Certified Vendor
Wash Hands Thoroughly (Follow Local Regulations)
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Caption: Workflow for the safe handling and disposal of Carbocysteine lysine salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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